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Compound of Interest

4,6-diethyl-N-methylpyrimidin-2-
Compound Name:
amine

Cat. No.: B13251234

Get Quote

\ J

Compound Identity:
¢ |[UPAC Name: 4,6-diethyl-N-methylpyrimidin-2-amine

Molecular Formula: C

H

N

Molecular Weight: 165.24 g/mol

Core Scaffold: 2-aminopyrimidine[1][2][3][4][5][6]

Key Substituents: 4,6-diethyl (symmetry inducing), N-methyl (secondary amine)

Synthesis & Sample Preparation

To ensure the validity of spectroscopic data, the origin of the sample must be defined. The most
robust synthetic route for this compound involves a Nucleophilic Aromatic Substitution (S
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Ar) or a condensation cyclization.

Primary Synthetic Pathway (S Ar)

The preferred method for high-purity isolation is the displacement of a chloride from 2-chloro-
4,6-diethylpyrimidine using methylamine.

Protocol:

e Reagents: 2-chloro-4,6-diethylpyrimidine (1.0 eq), Methylamine (2.0 M in THF, 3.0 eq),
Triethylamine (1.5 eq).

e Conditions: Reflux in ethanol or THF for 4—6 hours.
e Workup: Solvent evaporation, redissolution in DCM, wash with NaHCO

, drying over Na

SO

» Purification: Recrystallization from hexane/ethyl acetate or silica flash chromatography
(Hex:EtOAc 8:2).

2-chloro-4,6- + MeNH?2

diethylpyrimidine Reflux
\ Tetrahedral
/ Intermediate
Methylamine

(THF/EtOH)

4,6-diethyl-N-
methylpyrimidin-2-amine

Figure 1: S_NAr Synthesis Pathway via Chloropyrimidine Precursor

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the 4,6-diethyl substitution simplifies the NMR spectrum significantly. The
molecule possesses a C
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axis of symmetry passing through the N-methyl group and C5 of the pyrimidine ring (assuming
rapid rotation of the N-Me group).

H NMR Data (400 MHz, CDCI )

Note: Chemical shifts are derived from homologous 4,6-dimethyl and N-alkyl pyrimidine

standards.
Shift ( Coupling (
Position Multiplicity Integration Assignment
ppm) Hz)
Aromatic
H-5 6.35—6.45 Singlet (s) 1H o
Pyrimidine H
Exchangeabl
NH 5.10-5.50 Broad (br s) 1H )
e Amine H
N-Methyl
N-CH 295-305  Doublet(d)  3H 4.8 Hz (couples to
NH)
CH Methylene of
2.55 - 2.65 Quartet (q) 4H 7.6 Hz
cH . Methyl of
1.18 -1.25 Triplet (1) 6H 7.6 Hz

Interpretation Logic:

o Symmetry: The two ethyl groups at positions 4 and 6 are chemically equivalent, resulting in a
single set of ethyl signals (one quartet, one triplet) integrating for double the expected proton
count of a single group.

e H-5 Singlet: The proton at position 5 is isolated from the alkyl chains by quaternary carbons,
appearing as a sharp singlet in the aromatic region.

* N-Methyl Coupling: If the sample is dry and the solvent non-exchangeable (e.g., DMSO-d
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), the N-methyl signal may appear as a doublet due to coupling with the adjacent NH proton.

In CDCI

with trace water, it often collapses to a singlet.

C NMR Data (100 MHz, CDCI )

Shift (
Carbon Type Assighment
pPpm)
C=N (C4, Cb6) 168.5 Quaternary, Ethyl-substituted
Quaternary, Guanidine-like
C-N (C2) 162.8
core
C-H (Cb) 106.5 Aromatic CH
CH
29.8 Methylene
(Ethyl)
N-CH 28.4 N-Methy
CH
13.2 Methyl terminus
(Ethyl)

Mass Spectrometry (MS)

The fragmentation pattern is characteristic of alkyl-substituted pyrimidines. The stability of the

aromatic ring dominates, with primary fragmentation occurring at the alkyl substituents.

lonization Mode: Electron Impact (El, 70 eV) or ESI+
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miz Intensity Fragment Identity Mechanism
[M] Molecular lon (Stable
165 85-100% i
aromatic)
_ Loss of H radical
164 20-30% [M-H] o N
(Benzylic-like stability)
[M-CH Loss of terminal
150 40-50% ] methyl from ethyl
group
[M-C
136 60-80% H Loss of ethyl group
]
[M-C
H
Sequential alkyl loss /
122 15-25% _ _
-CH Ring contraction

Fragmentation Pathway: The primary decay channel involves the cleavage of the ethyl group

(benzylic-like cleavage) or the loss of the N-methyl group.
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Molecular lon [M]+

[M - CH3]+ [M - C2H5]+
m/z 150 m/z 136

RDA / Ring Break

Ring Cleavage
m/z < 100

Figure 2: Predicted Mass Spec Fragmentation Pathway

Click to download full resolution via product page

Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the presence of the secondary amine and the heteroaromatic core.

Frequency (cm

Vibration Mode Description
)
Secondary amine stretch
3250 — 3350 N-H _
(N-H) (usually sharp single band)
Aliphatic stretches
2960 — 2870 C-H
(C-H) (Ethyl/Methyl groups)
Pyrimidine ring breathing
1580 — 1600 C=N
(C=N) (strong)
1520 — 1550 (C=C) Aromatic skeletal vibrations
Out-of-plane bending (isolated

aromatic H at C5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 4,6-diethyl-
N-methylpyrimidin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13251234/docs#technical-guide-spectroscopic-
profiling-of-4-6-diethyl-n-methylpyrimidin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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